Cas no 126826-65-1 (Benzenesulfonamide,4-amino-N-(1-pyrrolidinylmethylene)-)

• Product Name: Benzenesulfonamide,4-amino-N-(1-pyrrolidinylmethylene)-
• CAS No: 126826-65-1
• MF: C₁₁H₁₅N₃O₂S
• MW: 253.320700883865
• CID: 180034
• PubChem ID: 9589296
• Update Time: 2025-04-19

Benzenesulfonamide,4-amino-N-(1-pyrrolidinylmethylene)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-amino-N-(1-pyrrolidinylmethylene)-
• (NE)-4-amino-N-(pyrrolidin-1-ylmethylidene)benzenesulfonamide
• 4-amino-N-(pyrrolidin-1-ylmethylidene)benzenesulfonamide
• 1-((((4-Aminophenyl)sulfonyl)imino)methyl)pyrrolidine
• 4-amino-N-[(E)-pyrrolidin-1-ylmethylidene]benzenesulfonamide
• Pyrrolidine, 1-((((4-aminophenyl)sulfonyl)imino)methyl)-
• 4-Amino-N-(pyrrolidin-1-ylmethylene)benzenesulfonamide
• 126826-65-1

• Inchi： 1S/C11H15N3O2S/c12-10-3-5-11(6-4-10)17(15,16)13-9-14-7-1-2-8-14/h3-6,9H,1-2,7-8,12H2/b13-9+
• InChI Key： DBQKBULROPCQIC-UKTHLTGXSA-N
• SMILES： S(C1C=CC(=CC=1)N)(/N=C/N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 253.088
• Monoisotopic Mass: 253.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 447.8°Cat760mmHg
• Flash Point: 224.7°C
• Refractive Index: 1.641